Cas no 2580206-66-0 (2-{4-(benzyloxy)carbonylpiperazin-1-yl}pyrimidine-5-carboxylic acid)

• Product Name: 2-{4-(benzyloxy)carbonylpiperazin-1-yl}pyrimidine-5-carboxylic acid
• CAS No: 2580206-66-0
• MF: C₁₇H₁₈N₄O₄
• MW: 342.349223613739
• CID: 5659800
• PubChem ID: 89869829
• Update Time: 2025-10-18

2-{4-(benzyloxy)carbonylpiperazin-1-yl}pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL15344316
• EN300-27726276
• 2580206-66-0
• 2-{4-[(benzyloxy)carbonyl]piperazin-1-yl}pyrimidine-5-carboxylic acid
• 2-{4-(benzyloxy)carbonylpiperazin-1-yl}pyrimidine-5-carboxylic acid

• Inchi： 1S/C17H18N4O4/c22-15(23)14-10-18-16(19-11-14)20-6-8-21(9-7-20)17(24)25-12-13-4-2-1-3-5-13/h1-5,10-11H,6-9,12H2,(H,22,23)
• InChI Key： CLWAVIUHQVMPFQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCN(C2N=CC(C(=O)O)=CN=2)CC1)=O

Computed Properties

• Exact Mass: 342.13280507g/mol
• Monoisotopic Mass: 342.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{4-(benzyloxy)carbonylpiperazin-1-yl}pyrimidine-5-carboxylic acid

Introduction to 2-{4-(Benzyloxy)CarbonylPiperazin-1-Yl}Pyrimidine-5-Carboxylic Acid (CAS No 2580206-66-0)

2-{4-(Benzyloxy)CarbonylPiperazin-1-Yl}Pyrimidine-5-Carboxylic Acid, commonly referred to by its CAS number CAS No 2580206-66-0, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, biotechnology, and advanced materials science. This compound has garnered considerable attention due to its unique structural properties and potential for innovative applications in drug development and material synthesis.

The molecular structure of this compound is characterized by a pyrimidine ring system, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 3. The pyrimidine ring is further substituted at position 5 with a carboxylic acid group, which plays a crucial role in its chemical reactivity and biological activity. Additionally, the compound features a piperazine moiety, a six-membered ring containing two nitrogen atoms, which is attached to the pyrimidine ring via a carbonyl group at position 1 of the piperazine ring. The piperazine moiety itself is substituted at position 4 with a benzyloxy group, adding further complexity and functionality to the molecule.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through various routes, including multi-component reactions and click chemistry approaches. These methods have not only improved the yield and purity of the compound but also opened up new avenues for its functionalization and application in diverse fields. For instance, researchers have explored the use of this compound as a building block for constructing bioactive molecules with potential therapeutic applications.

In terms of applications, 2-{4-(Benzyloxy)CarbonylPiperazin-1-Yl}Pyrimidine-5-Carboxylic Acid has shown promise in the development of targeted drug delivery systems due to its ability to form stable conjugates with biomolecules such as proteins and nucleic acids. Moreover, its unique electronic properties make it an attractive candidate for use in organic electronics and optoelectronic devices.

Recent studies have also highlighted the potential of this compound in the field of green chemistry. By incorporating renewable resources into its synthesis, researchers have demonstrated that this compound can be produced in an environmentally friendly manner, aligning with global efforts to promote sustainable chemical practices.

In conclusion, CAS No 2580206-66-0, or 2-{4-(Benzyloxy)CarbonylPiperazin-1-Yl}Pyrimidine-5-Carboxylic Acid, represents a cutting-edge molecule with vast potential across multiple scientific domains. Its intricate structure, combined with recent breakthroughs in synthetic methodologies and application-oriented research, positions it as a key player in advancing modern science and technology.